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| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AR3311-1/G |
6-(DIMETHYLAMINO)NICOTINIC ACID |
82846-28-4 | 95% | 1g |
$266 | 2023-09-15 | |
| AstaTech | AR3311-5/G |
6-(DIMETHYLAMINO)NICOTINIC ACID |
82846-28-4 | 95% | 5g |
$798 | 2023-09-15 | |
| Chemenu | CM177162-5g |
6-(Dimethylamino)nicotinic acid |
82846-28-4 | 95% | 5g |
$373 | 2021-08-05 | |
| Apollo Scientific | OR951947-1g |
6-(Dimethylamino)nicotinic acid |
82846-28-4 | 97+% | 1g |
£55.00 | 2025-02-21 | |
| Apollo Scientific | OR951947-5g |
6-(Dimethylamino)nicotinic acid |
82846-28-4 | 97+% | 5g |
£185.00 | 2025-02-21 | |
| Chemenu | CM177162-250mg |
6-(Dimethylamino)nicotinic acid |
82846-28-4 | 95% | 250mg |
$74 | 2022-06-10 | |
| Chemenu | CM177162-1g |
6-(Dimethylamino)nicotinic acid |
82846-28-4 | 95% | 1g |
$108 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D11094-1g |
6-(N,N-Dimethylamino)nicotinic acid |
82846-28-4 | 99% | 1g |
1648.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D11094-5g |
6-(N,N-Dimethylamino)nicotinic acid |
82846-28-4 | 99% | 5g |
6500.0CNY | 2021-08-03 | |
| Matrix Scientific | 063392-500mg |
6-(Dimethylamino)nicotinic acid |
82846-28-4 | 500mg |
$315.00 | 2023-09-10 |
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The compound 6-(Dimethylamino)nicotinic Acid, also known by its CAS number 82846-28-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development. The molecule consists of a nicotinic acid backbone with a dimethylamino group attached at the 6-position, which imparts distinct chemical and biological properties.
Recent studies have highlighted the importance of 6-(Dimethylamino)nicotinic Acid in the context of receptor targeting, particularly for nicotinic acetylcholine receptors (nAChRs). These receptors play a crucial role in various physiological processes, including neurotransmission and modulation of cognitive functions. The dimethylamino group in the molecule enhances its ability to interact with nAChRs, making it a promising candidate for therapeutic interventions in conditions such as Alzheimer's disease and smoking cessation.
One of the most notable advancements in the research of 6-(Dimethylamino)nicotinic Acid involves its role as a selective agonist for α4β2 nAChRs. This selectivity is critical for minimizing off-target effects, which is a major concern in drug development. Researchers have demonstrated that this compound can effectively modulate neuronal activity without causing significant adverse effects, making it a safer alternative to traditional nicotine-based therapies.
In addition to its pharmacological applications, 6-(Dimethylamino)nicotinic Acid has also been explored for its potential in materials science. The molecule's ability to form self-assembled monolayers (SAMs) on various surfaces has been investigated for use in biosensor technology. These SAMs can enhance the sensitivity and specificity of sensors, enabling more accurate detection of biomolecules such as proteins and DNA.
The synthesis of 6-(Dimethylamino)nicotinic Acid involves a multi-step process that includes nucleophilic substitution and amidation reactions. Recent optimizations in synthetic protocols have improved the yield and purity of the compound, making it more accessible for large-scale production. These advancements are crucial for meeting the growing demand for this compound in both academic research and industrial applications.
Another area of interest is the study of 6-(Dimethylamino)nicotinic Acid's metabolic pathways. Understanding how this compound is metabolized in vivo is essential for evaluating its safety profile and determining appropriate dosing regimens. Preliminary studies suggest that the compound undergoes hepatic metabolism via cytochrome P450 enzymes, with minimal accumulation in vital organs, indicating a favorable toxicity profile.
The integration of computational chemistry techniques has further enhanced our understanding of 6-(Dimethylamino)nicotinic Acid's molecular interactions. Molecular docking studies have provided insights into the binding modes of this compound with nAChRs, revealing key residues responsible for its high affinity. These findings are instrumental in guiding future drug design efforts aimed at improving receptor selectivity and efficacy.
Moreover, 6-(Dimethylamino)nicotinic Acid has been utilized as a building block in combinatorial chemistry libraries, enabling the discovery of novel bioactive compounds. Its versatility as a starting material underscores its importance in modern medicinal chemistry.
In conclusion, 6-(Dimethylamino)nicotinic Acid (CAS No. 82846-28-4) is a versatile compound with significant potential across multiple disciplines. Its role as an nAChR agonist, combined with its applications in materials science and combinatorial chemistry, positions it as a valuable tool for advancing scientific research and therapeutic development.
